Cas no 158771-31-4 (Benzaldehyde, 3-methyl-4-(phenylmethoxy)- (Related Reference))

• Product Name: Benzaldehyde, 3-methyl-4-(phenylmethoxy)- (Related Reference)
• CAS No: 158771-31-4
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD12025073
• CID: 1003297
• PubChem ID: 20298646
• Update Time: 2025-06-10

Benzaldehyde, 3-methyl-4-(phenylmethoxy)- (Related Reference) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-methyl-4-(phenylmethoxy)- (Related Reference)
• 3-methyl-4-[(phenylmethyl)oxy]benzaldehyde
• 4-​(Benzyloxy)​-​3-​methylbenzaldehyde
• 4-(Benzyloxy)-3-methylbenzaldehyde
• AKOS005291198
• 3-methyl-4-benzyloxybenzaldehyde
• SCHEMBL980151
• DB-357170
• CS-0196323
• 4-Benzyloxy-3-methylbenzaldehyde
• E90674
• 4-Benzyloxy-3-methyl-benzaldehyde
• MFCD12025073
• 3-methyl-4-phenylmethoxybenzaldehyde
• SS-4525
• LDNPRWUOYUBMMP-UHFFFAOYSA-N
• 158771-31-4

• MDL： MFCD12025073
• Inchi： 1S/C15H14O2/c1-12-9-14(10-16)7-8-15(12)17-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： LDNPRWUOYUBMMP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(C=O)=CC=1C

Computed Properties

• Exact Mass: 226.09942
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 374.8±27.0 °C at 760 mmHg
• Flash Point: 169.8±17.3 °C
• PSA: 26.3
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Benzaldehyde, 3-methyl-4-(phenylmethoxy)- (Related Reference) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzaldehyde, 3-methyl-4-(phenylmethoxy)- (Related Reference)

Benzaldehyde, 3-methyl-4-(phenylmethoxy)- (CAS No. 158771-31-4): A Comprehensive Overview of Its Applications and Recent Research Findings

Benzaldehyde, 3-methyl-4-(phenylmethoxy)-, identified by its CAS number 158771-31-4, is a significant organic compound that has garnered considerable attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, finds utility in various applications ranging from synthetic chemistry to medicinal chemistry. Its molecular structure, featuring a benzaldehyde core with substituents such as a 3-methyl group and a 4-(phenylmethoxy) moiety, imparts distinct reactivity and biological activity that make it a valuable intermediate in the synthesis of more complex molecules.

The< strong>Benzaldehyde, 3-methyl-4-(phenylmethoxy)- compound belongs to the class of aromatic aldehydes, which are known for their broad spectrum of biological activities and industrial applications. The presence of the methoxy and phenylmethoxy groups enhances its solubility in polar solvents and increases its interaction with biological targets, making it a versatile building block in drug discovery and material science. Recent advancements in synthetic methodologies have further expanded the potential applications of this compound, enabling more efficient and scalable production processes.

In the realm of pharmaceutical research, Benzaldehyde, 3-methyl-4-(phenylmethoxy)- has been extensively studied for its potential as a precursor in the synthesis of bioactive molecules. Its structural features make it an excellent candidate for further functionalization, allowing chemists to tailor its properties for specific therapeutic purposes. For instance, derivatives of this compound have been explored as intermediates in the development of novel antifungal agents and anti-inflammatory drugs. The ability to modify its chemical structure while retaining its core aromatic aldehyde functionality has opened up new avenues for drug design and optimization.

Moreover, the< strong>Benzaldehyde, 3-methyl-4-(phenylmethoxy)- compound has found applications in the field of organic synthesis as a key intermediate in the preparation of more complex organic molecules. Its reactivity with various nucleophiles allows for the construction of diverse chemical frameworks, which are essential for developing new materials and pharmaceuticals. Researchers have leveraged its unique properties to develop innovative synthetic routes that improve yield and efficiency in industrial-scale production.

Recent studies have also highlighted the< strong>Benzaldehyde, 3-methyl-4-(phenylmethoxy)- role in medicinal chemistry beyond its use as a synthetic intermediate. The compound has been investigated for its potential pharmacological effects, including anti-cancer and anti-viral properties. Preliminary experiments suggest that certain derivatives of this compound can exhibit significant activity against various disease-causing agents. These findings underscore the importance of continued research into the< strong>Benzaldehyde, 3-methyl-4-(phenylmethoxy)- compound and its derivatives as they hold promise for addressing unmet medical needs.

The< strong>Benzaldehyde, 3-methyl-4-(phenylmethoxy)- compound's versatility is further demonstrated by its use in agrochemical research. Its structural motifs are reminiscent of natural products that have shown efficacy as pesticides and herbicides. By incorporating this compound into novel agrochemical formulations, scientists aim to develop more effective and environmentally friendly solutions for crop protection. This application highlights the broad impact of< strong>Benzaldehyde, 3-methyl-4-(phenylmethoxy)- across multiple sectors of chemical science.

In conclusion, Benzaldehyde, 3-methyl-4-(phenylmethoxy)- (CAS No. 158771-31-4) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features enable diverse applications, making it a valuable asset in both academic research and industrial settings. As synthetic chemistry continues to evolve, the potential uses of this compound are likely to expand further, driving innovation across multiple scientific disciplines.